Cas no 2172458-50-1 (7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid)

• Product Name: 7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid
• CAS No: 2172458-50-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6373644
• PubChem ID: 165790900
• Update Time: 2025-11-01

7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid
• 7-methyl-6-azatricyclo[3.2.1.0,2,4]octane-3-carboxylic acid
• EN300-1653456
• 2172458-50-1

• Inchi： 1S/C9H13NO2/c1-3-4-2-5(10-3)7-6(4)8(7)9(11)12/h3-8,10H,2H2,1H3,(H,11,12)
• InChI Key： DUPOXAGYOTWVNQ-UHFFFAOYSA-N
• SMILES： OC(C1C2C3CC(C(C)N3)C21)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Additional information on 7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2172458-50-1 and Product Name: 7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid

The compound with the CAS number 2172458-50-1 and the product name 7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This tricyclic structure, characterized by its complex ring system and azatopic functionality, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery.

At the heart of this compound's appeal lies its unique structural framework, which combines a cycloalkane core with an azacycloalkane moiety. The presence of the azatricyclic system introduces a nitrogen atom into the ring structure, which can significantly influence the molecule's electronic properties and reactivity. This feature makes it particularly interesting for researchers exploring novel scaffolds for drug development.

The 7-methyl substituent at the 7-position of the tricyclic ring further modulates the compound's chemical behavior. This methyl group can serve as a handle for further functionalization, allowing chemists to explore derivatives with tailored properties. Such modifications are crucial in optimizing pharmacokinetic profiles and enhancing binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, making compounds like 7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid valuable tools in virtual screening campaigns. The ability to model how this molecule might interact with enzymes or receptors has accelerated the discovery process in drug development pipelines.

In the context of medicinal chemistry, the tricyclic core is a privileged scaffold known for its ability to mimic natural products and biological macromolecules. This structural motif has been successfully employed in the design of various therapeutic agents, including antibiotics and anti-inflammatory drugs. The incorporation of an azacycloalkane unit enhances solubility and metabolic stability, making it an attractive choice for oral administration.

One of the most compelling aspects of this compound is its potential role as a precursor for more complex molecules. Researchers have leveraged similar tricyclic structures to develop inhibitors targeting specific biological pathways implicated in diseases such as cancer and neurodegeneration. The 6-aza substitution introduces a degree of rigidity that can be exploited to achieve high specificity in binding interactions.

The synthesis of 7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid presents unique challenges due to its intricate ring system. However, recent innovations in synthetic methodologies have made it more feasible to access such complex molecules with high yields and purity. Techniques such as transition-metal-catalyzed cyclizations and stereoselective reactions have been instrumental in constructing these challenging frameworks.

The pharmacological potential of this compound has not gone unnoticed by academic researchers and pharmaceutical companies alike. Preclinical studies have begun to explore its effects on various biological targets, with promising results in early-stage trials. The carboxylic acid functionality at the 3-position provides a site for further derivatization, enabling the creation of prodrugs or analogs with improved pharmacological properties.

The integration of machine learning algorithms into drug discovery workflows has further highlighted the importance of molecules like 7-methyl-6-azatricyclo3.2.1.0,2,4octane-3-carboxylic acid. These computational tools can predict how structural features influence biological activity, allowing researchers to prioritize candidates for experimental validation more efficiently than ever before.

As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in developing next-generation therapeutics. The combination of structural complexity and functional versatility makes it a cornerstone in modern medicinal chemistry research.